Cas no 110704-60-4 (Benzothiazole,2-(chloromethyl)-5-fluoro-)

• Product Name: Benzothiazole,2-(chloromethyl)-5-fluoro-
• CAS No: 110704-60-4
• MF: C₈H₅ClFNS
• MW: 201.648402929306
• CID: 128924
• PubChem ID: 14204210
• Update Time: 2025-07-20

Benzothiazole,2-(chloromethyl)-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(chloromethyl)-5-fluoro-
• 2-(Chloromethyl)-5-fluoro-1,3-benzothiazole
• 2-ChloroMethyl-5-fluorobenzothiazole
• 2-Chlormethyl-5-ethyl-pyridin
• 2-chloromethyl-5-ethylpyridine
• 2-chloromethyl-5-ethyl-pyridine
• 5-Aethyl-2-chlormethylpyridin
• 5-ethyl-2-(chloromethyl)pyridine
• 5-ethyl-2-chloromethylpyridine
• 5-ethyl-pyridin-2-ylmethyl chloride
• 5-fluoro-2-chloromethylbenzothiazole
• 5-fluoro-2-chloromethylbenzthiazole
• AB60001
• AK149127
• CTK8G4881
• SureCN1193200
• 2-(CHLOROMETHYL)-5-FLUOROBENZO[D]THIAZOLE
• Benzothiazole, 2-(chloromethyl)-5-fluoro- (9CI)
• 2-(chloromethyl)-5-fluorobenzothiazole
• SCHEMBL8461410
• CS-0451125
• 2-Chloromethyl-5-fluorobenzo[d]thiazole
• ACVAICWJHHSMGT-UHFFFAOYSA-N
• 110704-60-4
• Benzothiazole, 2-(chloromethyl)-5-fluoro-
• DB-274744

• Inchi： 1S/C8H5ClFNS/c9-4-8-11-6-3-5(10)1-2-7(6)12-8/h1-3H,4H2
• InChI Key： ACVAICWJHHSMGT-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=C(C=CC=2S1)F

Computed Properties

• Exact Mass: 200.98165
• Monoisotopic Mass: 200.9815262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89
• LogP: 3.17420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Benzothiazole,2-(chloromethyl)-5-fluoro-

Comprehensive Overview of Benzothiazole,2-(chloromethyl)-5-fluoro- (CAS No. 110704-60-4)

Benzothiazole,2-(chloromethyl)-5-fluoro- (CAS No. 110704-60-4) is a specialized organic compound belonging to the benzothiazole family, a class of heterocyclic compounds widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. The presence of both a chloromethyl and a fluoro substituent on the benzothiazole backbone enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel bioactive molecules and functional materials.

In recent years, the demand for fluorinated benzothiazoles has surged, driven by their unique physicochemical properties. The fluoro group, in particular, is known to improve metabolic stability and bioavailability in drug candidates, aligning with the growing trend of fluorine-containing pharmaceuticals. A 2023 market analysis highlighted that fluorinated intermediates like Benzothiazole,2-(chloromethyl)-5-fluoro- are critical for developing next-generation antimicrobial agents and anticancer drugs, addressing global health challenges such as antibiotic resistance and oncology research.

The synthetic versatility of CAS No. 110704-60-4 is another key focus area. Its chloromethyl moiety allows for further functionalization through nucleophilic substitution reactions, enabling the creation of customized derivatives. This adaptability is particularly relevant in high-throughput screening and combinatorial chemistry, where rapid diversification of molecular scaffolds is essential. Laboratories and R&D centers frequently search for efficient synthesis protocols and scalable production methods for this compound, reflecting its industrial significance.

From an environmental and regulatory perspective, Benzothiazole,2-(chloromethyl)-5-fluoro- is subject to scrutiny under green chemistry principles. Innovations in solvent-free reactions and catalytic processes are being explored to minimize waste and energy consumption during its production. These advancements resonate with the broader push toward sustainable chemical manufacturing, a topic frequently queried in academic and industrial forums.

In material science, this compound’s benzothiazole core contributes to the development of organic semiconductors and luminescent materials. Its electron-deficient structure makes it a candidate for OLEDs and photovoltaic devices, areas gaining traction due to the renewable energy boom. Searches for benzothiazole-based optoelectronics have spiked, underscoring its cross-disciplinary relevance.

To summarize, Benzothiazole,2-(chloromethyl)-5-fluoro- (CAS No. 110704-60-4) is a multifaceted compound bridging pharmaceuticals, agrochemicals, and advanced materials. Its structural features and synthetic utility position it at the forefront of modern chemical research, answering pressing demands in drug discovery, sustainability, and emerging technologies.